Cas no 898414-45-4 (4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)

• Product Name: 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• CAS No: 898414-45-4
• MF: C₂₀H₂₃BrFN₃O
• MW: 420.318527460098
• CID: 5482623
• Update Time: 2025-06-28

4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

• Inchi： 1S/C20H23BrFN3O/c1-24-10-12-25(13-11-24)19(15-4-8-18(22)9-5-15)14-23-20(26)16-2-6-17(21)7-3-16/h2-9,19H,10-14H2,1H3,(H,23,26)
• InChI Key： SCYHBWAPBOOEDU-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C1=CC=C(Br)C=C1

Additional information on 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

4-Bromo-N-2-(4-Fluorophenyl)-2-(4-Methylpiperazin-1-yl)ethylbenzamide: A Comprehensive Overview

4-Bromo-N-2-(4-Fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS No. 898414-45-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as benzamides, which are characterized by their benzene ring and amide functional group. The unique structural features of this compound, particularly the presence of a bromo substituent, a fluorophenyl group, and a 4-methylpiperazine moiety, contribute to its diverse biological activities and potential utility in drug development.

The chemical structure of 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide is composed of several key functional groups that play crucial roles in its biological activity. The bromo substituent on the benzene ring can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. The fluorophenyl group is known for its ability to modulate the binding affinity of molecules to specific receptors, while the 4-methylpiperazine moiety can confer additional pharmacological properties such as enhanced solubility and receptor selectivity.

Recent studies have highlighted the potential of 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can act as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control, making 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide a promising candidate for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide has also been investigated for its anti-inflammatory properties. Inflammatory responses are involved in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide have also been extensively studied. Its lipophilic nature allows it to cross cell membranes efficiently, which is essential for achieving therapeutic concentrations at target sites. However, this property also necessitates careful consideration of dosing regimens to minimize potential side effects. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide in various therapeutic indications. Early results from phase I trials have demonstrated that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and support further investigation in larger clinical trials.

In conclusion, 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS No. 898414-45-4) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development in areas such as neurological disorders and inflammation. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in these important medical fields.